Cas no 190728-24-6 (6,7-Dimethoxy-4-(4-nitrophenoxy)quinoline)

• Product Name: 6,7-Dimethoxy-4-(4-nitrophenoxy)quinoline
• CAS No: 190728-24-6
• MF: C₁₇H₁₄N₂O₅
• MW: 326.303464412689
• MDL: MFCD22581649
• CID: 1383662
• PubChem ID: 22132806
• Update Time: 2025-04-20

6,7-Dimethoxy-4-(4-nitrophenoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6,7-dimethoxy-4-(4-nitrophenoxy)-
• 6,7-DIMETHOXY-4-(4-NITROPHENOXY)QUINOLINE
• 6,7-dimethoxy-4-(4-nitrophenoxy)-Quinoline
• SCHEMBL558651
• SY272041
• 6,7-dimethoxy-4-(4-nitro-phenoxy)-quinoline
• 6,7-Dimethoxy-4-(4-nitrophenoxy)quinoline; Quinoline, 6,7-dimethoxy-4-(4-nitrophenoxy)- (9CI, ACI); 6,7-Dimethoxy-4-(4-nitrophenoxy)quinoline (ACI)
• F12464
• YRYKZXCOGVCXBN-UHFFFAOYSA-N
• AKOS016339143
• A918902
• CS-0166296
• 6,7-dimethoxy-4-(4 nitro-phenoxy)-quinoline
• 6,7-dimethoxy-4-(4-nitrophenoxy)quinoline? (Cabozantinib Impurity
• DB-350276
• 190728-24-6
• MFCD22581649
• 6,7-Dimethoxy-4-(4-nitrophenoxy)quinoline

• MDL： MFCD22581649
• Inchi： 1S/C17H14N2O5/c1-22-16-9-13-14(10-17(16)23-2)18-8-7-15(13)24-12-5-3-11(4-6-12)19(20)21/h3-10H,1-2H3
• InChI Key： YRYKZXCOGVCXBN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CN=C2C=C(C(=CC2=1)OC)OC

Computed Properties

• Exact Mass: 326.09032
• Monoisotopic Mass: 326.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• PSA: 83.72

6,7-Dimethoxy-4-(4-nitrophenoxy)quinoline Security Information

• Storage Condition：(BD450116)